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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048 Get Quote

Essential Safety and Handling Guide for trans-3-(3-
Pyridyl)acrylic acid
This guide provides immediate, essential safety protocols and logistical plans for handling

trans-3-(3-Pyridyl)acrylic acid in a laboratory setting. The following procedures are designed

for researchers, scientists, and professionals in drug development to ensure safe handling and

disposal.

Chemical and Hazard Identification

Identifier Information

Name trans-3-(3-Pyridyl)acrylic acid

CAS Number 19337-97-4

Molecular Formula C₈H₇NO₂

Molecular Weight 149.15 g/mol

Appearance Solid

Melting Point 232-235 °C (decomposes)

Hazard Classification
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Trans-3-(3-Pyridyl)acrylic acid is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Personal Protective Equipment (PPE)
A multi-layered PPE approach is critical to minimize exposure and ensure personal safety when

handling trans-3-(3-Pyridyl)acrylic acid.
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Protection Type Required PPE Specifications & Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for their

resistance to pyridine and

acrylic acid compounds.[2][3]

[4] Always inspect gloves for

tears or holes before use.

Eye and Face Protection
Safety goggles with side

shields or a face shield

Provides a barrier against

splashes and dust particles.[2]

[3]

Skin and Body Protection Laboratory coat

A standard lab coat prevents

incidental skin contact with the

chemical.[2][3]

Respiratory Protection
N95 dust mask or a respirator

with an organic vapor cartridge

Use in well-ventilated areas. A

particulate filter device (EN

143) or an N95 mask is

recommended to avoid

inhaling dust.[1] In cases of

poor ventilation or potential for

significant aerosolization, a

respirator with an organic

vapor cartridge should be

used.[4][5]

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation of dust or vapors.[2][3]

An eyewash station and safety shower should be readily accessible in the immediate work

area.[5][6]

Safe Handling Practices:
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Avoid generating dust.[1]

Ground all equipment when transferring the substance to prevent static discharge.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed to prevent moisture absorption.[3]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

amines.[4]

Emergency and Disposal Plans
First Aid Measures

Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for at least 15

minutes.[3] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. Seek medical attention

if you feel unwell.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material like sand or earth to contain the

substance.

Collect: Carefully sweep or scoop the spilled material into a designated, labeled waste

container. Avoid creating dust.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan:

Dispose of trans-3-(3-Pyridyl)acrylic acid and any contaminated materials as hazardous

chemical waste.

All waste must be placed in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in general trash.[1] Consider using a licensed chemical waste

management company for disposal.[7]

Procedural Workflow for Handling trans-3-(3-
Pyridyl)acrylic acid
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Caption: Workflow for safe handling of trans-3-(3-Pyridyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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